Cas no 65267-52-9 (2-chloro-4,6-diethylpyrimidine)

• Product Name: 2-chloro-4,6-diethylpyrimidine
• CAS No: 65267-52-9
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD22397279
• CID: 3521390
• PubChem ID: 85925919
• Update Time: 2025-10-29

2-chloro-4,6-diethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 2-CHLORO-4,6-DIETHYL-
• 2-chloro-4,6-diethylpyrimidine

• MDL： MFCD22397279
• Inchi： 1S/C8H11ClN2/c1-3-6-5-7(4-2)11-8(9)10-6/h5H,3-4H2,1-2H3
• InChI Key： LCXPMXVDGOYDME-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(CC)=CC(CC)=N1

Additional information on 2-chloro-4,6-diethylpyrimidine

PYRIMIDINE, 2-CHLORO-4,6-DIETHYL- (CAS No. 65267-52-9): Properties, Applications, and Market Insights

PYRIMIDINE, 2-CHLORO-4,6-DIETHYL- (CAS No. 65267-52-9) is a specialized organic compound belonging to the pyrimidine family. This chlorinated and diethyl-substituted derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the molecular formula C₈H₁₁ClN₂, this compound serves as a valuable chemical intermediate in various synthetic pathways.

The growing interest in heterocyclic compounds like 2-chloro-4,6-diethylpyrimidine stems from their versatile applications in drug discovery and material science. Recent trends in green chemistry have prompted researchers to explore more efficient synthesis methods for such compounds, making CAS 65267-52-9 a subject of ongoing investigation. Its molecular weight of 170.64 g/mol and specific physicochemical properties make it particularly useful in controlled reactions.

In pharmaceutical applications, PYRIMIDINE, 2-CHLORO-4,6-DIETHYL- serves as a crucial building block for developing novel therapeutic agents. The compound's structure allows for various modifications, enabling the creation of potential candidates for treating neurological disorders and metabolic diseases. Researchers are particularly interested in its potential role in developing kinase inhibitors, a hot topic in current cancer research.

The agrochemical industry utilizes 2-chloro-4,6-diethylpyrimidine in the synthesis of advanced crop protection agents. Its structural characteristics contribute to the development of new-generation pesticides with improved selectivity and reduced environmental impact. This aligns with the current industry focus on sustainable agriculture and the development of eco-friendly pest control solutions.

From a synthetic chemistry perspective, CAS 65267-52-9 offers interesting reactivity patterns. The chlorine atom at the 2-position and ethyl groups at 4- and 6-positions create multiple sites for nucleophilic substitution and other transformations. These properties make it valuable for constructing complex molecular architectures, particularly in medicinal chemistry applications.

The global market for pyrimidine derivatives like 2-chloro-4,6-diethylpyrimidine has shown steady growth, driven by increasing demand from the pharmaceutical and agricultural sectors. Market analysts project continued expansion as research into novel applications progresses. Current pricing trends reflect the compound's specialized nature and the technical requirements for its production and handling.

Quality control for PYRIMIDINE, 2-CHLORO-4,6-DIETHYL- typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Proper storage conditions, typically under inert atmosphere at controlled temperatures, are essential to maintain its stability over time.

Recent scientific literature highlights innovative approaches to the synthesis of 65267-52-9, with emphasis on atom economy and reduced waste generation. These developments align with the principles of green chemistry and respond to growing environmental concerns in chemical manufacturing. Researchers are particularly focused on catalytic methods that improve yield and selectivity.

The safety profile of 2-chloro-4,6-diethylpyrimidine has been thoroughly investigated, with comprehensive data available on its handling requirements. While not classified as hazardous under normal conditions, standard laboratory precautions should be observed when working with this compound. Material Safety Data Sheets provide detailed guidance for proper handling and disposal procedures.

Future research directions for PYRIMIDINE, 2-CHLORO-4,6-DIETHYL- include exploring its potential in materials science applications, particularly in the development of organic electronic materials. The compound's conjugated system and substitution pattern make it interesting for investigations in organic semiconductors and photovoltaic materials.

For researchers and manufacturers seeking CAS 65267-52-9, several specialty chemical suppliers offer this compound in various quantities and purity grades. The procurement process typically requires technical consultation to ensure the material meets specific application requirements. Custom synthesis options are also available for large-scale needs.

In conclusion, 2-chloro-4,6-diethylpyrimidine represents an important member of the pyrimidine family with diverse applications across multiple industries. Its unique structural features and reactivity continue to make it valuable for both research and industrial applications. As scientific understanding of this compound grows, new applications are likely to emerge, further expanding its utility in advanced chemical synthesis.